Cas no 494827-26-8 ((4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate)

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate structure
494827-26-8 structure
Product Name:(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate
CAS No:494827-26-8
MF:C14H13NO5S
MW:307.321722745895
CID:6147057
PubChem ID:2133768
Update Time:2025-09-18

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate
    • AKOS005421600
    • SR-01000013265
    • [(4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-ethoxybenzenesulfonate
    • SR-01000013265-1
    • 4-((((4-ethoxyphenyl)sulfonyl)oxy)imino)cyclohexa-2,5-dienone
    • F1565-0203
    • 494827-26-8
    • Inchi: 1S/C14H13NO5S/c1-2-19-13-7-9-14(10-8-13)21(17,18)20-15-11-3-5-12(16)6-4-11/h3-10H,2H2,1H3
    • InChI Key: MZAOPMSOTIPXEO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC)(=O)(=O)O/N=C1/C=CC(C=C/1)=O

Computed Properties

  • Exact Mass: 307.05144369g/mol
  • Monoisotopic Mass: 307.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.4Ų

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1565-0203-2μmol
(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate
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F1565-0203-1mg
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F1565-0203-2mg
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F1565-0203-10mg
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(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-ethoxybenzene-1-sulfonate Related Literature

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